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Compound of Interest

Compound Name:
1-(3-Phenylpyrrolidin-1-

yl)ethanone

Cat. No.: B2682834 Get Quote

An In-Depth Technical Guide to 1-(3-
Phenylpyrrolidin-1-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological significance of 1-(3-Phenylpyrrolidin-1-yl)ethanone. This

molecule, belonging to the N-acetylated phenylpyrrolidine class, represents a scaffold of

interest in medicinal chemistry due to the prevalence of the pyrrolidine ring in numerous

biologically active compounds.

Chemical Structure and Nomenclature
1-(3-Phenylpyrrolidin-1-yl)ethanone is a derivative of pyrrolidine featuring a phenyl group at

the 3-position and an acetyl group attached to the nitrogen atom. The presence of a chiral

center at the C3 position of the pyrrolidine ring means the compound can exist as two

enantiomers, (R) and (S), or as a racemic mixture.
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3-Phenylpyrrolidine

N-Acetylation Reaction

Acetic Anhydride or
Acetyl Chloride

Inert Solvent (e.g., DCM)
Base (e.g., Triethylamine)
0°C to Room Temperature

Aqueous Workup
(e.g., wash with NaHCO₃, brine)

Purification
(e.g., Column Chromatography)
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Downstream Cellular Effects
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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